N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(2-dibenzofuran-2-ylethyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C23H21NO4/c1-26-20-8-5-9-21(27-2)22(20)23(25)24-13-12-15-10-11-19-17(14-15)16-6-3-4-7-18(16)28-19/h3-11,14H,12-13H2,1-2H3,(H,24,25)
• InChI Key: YDGUYNNDIHUKBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NCCC2=CC3=C(C=C2)OC4=CC=CC=C43
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide, also known as DBF, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. DBF is a synthetic compound that is derived from the natural product dibenzo[b,d]furan, which is found in various plant species. DBF has been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide is not fully understood. However, it has been proposed that N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide exerts its biological activities by modulating various signaling pathways, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has also been shown to interact with various cellular targets, including enzymes and receptors.
Biochemical and Physiological Effects:
N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has been shown to possess various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has also been shown to reduce oxidative stress by scavenging free radicals and increasing antioxidant enzyme activity. Additionally, N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has been shown to induce apoptosis and inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. Additionally, N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has been extensively studied for its biological activities, making it a well-characterized compound for lab experiments. However, N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide also has some limitations for lab experiments. It is a relatively new compound, and its full biological activities and mechanisms of action are not yet fully understood. Additionally, further studies are needed to determine the optimal dosage and administration route for N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide.

Future Directions

N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has several potential future directions for research. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress-related diseases. Additionally, further studies are needed to determine the optimal dosage and administration route for N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide. Furthermore, research can be conducted to investigate the potential side effects of N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide and to develop safer and more effective derivatives of N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide. Finally, further studies are needed to fully understand the mechanism of action of N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide and its interaction with various cellular targets.
Conclusion:
In conclusion, N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic properties. N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide possesses various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide can be easily synthesized in large quantities, making it a well-characterized compound for lab experiments. However, further studies are needed to fully understand the mechanism of action of N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide and its potential as a therapeutic agent for various diseases.

Synthesis Methods

N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide can be synthesized through a multistep process using commercially available starting materials. The first step involves the synthesis of 2,6-dimethoxybenzaldehyde, which is then reacted with dibenzo[b,d]furan in the presence of a base to yield the intermediate product. The intermediate product is then reacted with 2-bromoethylamine hydrobromide to yield N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide.

Scientific Research Applications

N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has been extensively studied for its potential therapeutic properties. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. N-(2-dibenzo[b,d]furan-2-ylethyl)-2,6-dimethoxybenzamide has also been shown to possess anticancer properties by inducing apoptosis and inhibiting the growth and proliferation of cancer cells.